Cas no 2228557-13-7 (5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228557-13-7
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6108423
• PubChem ID: 165682403
• Update Time: 2025-08-05

5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine
• EN300-1975720
• 2228557-13-7

• Inchi： 1S/C11H12ClN3/c1-7-4-3-5-8(12)10(7)11-9(13)6-14-15(11)2/h3-6H,13H2,1-2H3
• InChI Key： IHWFMAQNHMVGSH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228557-13-7)

5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228557-13-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of 5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine consists of a pyrazole core substituted with a chloro group at the 2-position and a methyl group at the 6-position of the phenyl ring, along with a methylamino group at the 4-position of the pyrazole ring. This specific arrangement of functional groups contributes to its unique chemical properties and reactivity, which are crucial for its role in synthetic chemistry and drug design.

In recent years, there has been a growing interest in pyrazole derivatives due to their diverse pharmacological effects. Pyrazoles are known for their ability to modulate various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory responses. The presence of both chloro and methyl substituents in 5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine enhances its potential as a scaffold for drug discovery, allowing for further chemical modifications to optimize its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that pyrazole derivatives can interact with neurotransmitter systems, potentially offering benefits in conditions such as depression, anxiety, and neurodegenerative diseases. The specific substitution pattern in 5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine may enhance its affinity for certain receptors or enzymes involved in these pathways, making it a promising candidate for further investigation.

The synthesis of 5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro and methyl groups onto the phenyl ring, followed by functionalization of the pyrazole ring, necessitates precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, facilitating their use in preclinical and clinical research.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These insights can guide the design of derivatives with improved efficacy and reduced side effects. Furthermore, virtual screening methods have been employed to identify potential new applications for this compound by comparing its structure with known bioactive molecules.

The pharmacological profile of 5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine is still under investigation, but initial findings are promising. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress, which are key factors in many diseases. Additionally, its interaction with membrane-bound receptors has been explored, revealing potential therapeutic benefits in cardiovascular and metabolic disorders.

As research continues, the applications of 5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-amine are expected to expand. The compound's versatility as a chemical scaffold allows for modifications that can tailor its biological activity to specific therapeutic needs. This adaptability makes it an invaluable tool for medicinal chemists seeking to develop new treatments for unmet medical needs.

The safety and regulatory aspects of working with 5-(2-chloro-6-methylphenyl)-1-methyl-1H-pyrazol-4-am ine are also critical considerations. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Detailed protocols for synthesis, storage, and disposal are essential components of any research involving this compound.

In conclusion,5-(2-chloro -6 -m ethylph enyl ) - 1 -m eth y l - 1 H -py ra z ol - 4 -a min e (CAS No. 2228557 -13 -7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at addressing various health challenges. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents that improve patient outcomes worldwide.